Cas no 35383-65-4 (7-oxodecanoic Acid)

• Product Name: 7-oxodecanoic Acid
• CAS No: 35383-65-4
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 1470343
• PubChem ID: 5312882
• Update Time: 2025-07-02

7-oxodecanoic Acid Chemical and Physical Properties

Names and Identifiers

• 7-oxodecanoic Acid
• 7-oxo-decanoic acid
• LMFA01060081
• CTK4H4447
• AC1NSNRZ
• AG-F-22455
• KB-200135
• 7-Oxo-decansaeure
• AKOS006277891
• 7-oxo-decanoic acid;7-Oxo-decansaeure;
• MFCD01320170
• 35383-65-4
• DTXSID50956801
• CHEBI:180139
• 7-OXODECANOICACID
• SCHEMBL7778501

• MDL： MFCD01320170
• Inchi： 1S/C10H18O3/c1-2-6-9(11)7-4-3-5-8-10(12)13/h2-8H2,1H3,(H,12,13)
• InChI Key： JCWIUYOZBLWKGW-UHFFFAOYSA-N
• SMILES： O=C(CCC)CCCCCC(=O)O

Computed Properties

• Exact Mass: 186.12600
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.004
• Boiling Point: 337°C at 760 mmHg
• Flash Point: 171.8°C
• Refractive Index: 1.451
• PSA: 54.37000
• LogP: 2.39070

7-oxodecanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 7-oxodecanoic Acid

Comprehensive Analysis of 7-Oxodecanoic Acid (CAS No. 35383-65-4): Properties, Applications, and Research Insights

7-Oxodecanoic Acid (CAS No. 35383-65-4) is a medium-chain fatty acid derivative with a ketone functional group at the seventh carbon position. This unique structure endows it with versatile chemical properties, making it valuable in organic synthesis, pharmaceutical research, and specialty chemical applications. The compound's systematic name, 7-oxodecanoic acid, reflects its 10-carbon backbone and oxo group at C-7, which significantly influences its reactivity and biological interactions.

Recent studies highlight the growing interest in keto fatty acids like 7-oxodecanoic acid due to their potential as metabolic modulators. Researchers are investigating its role in lipid metabolism pathways, particularly in relation to mitochondrial function and energy homeostasis—topics trending in nutritional biochemistry. The compound's CAS No. 35383-65-4 is frequently searched in academic databases, indicating its relevance in biochemical research and drug discovery pipelines.

From a synthetic perspective, 7-oxodecanoic acid serves as a key intermediate for flavor and fragrance compounds. Its degradation products contribute to the characteristic aromas of certain fruits and dairy products, aligning with consumer demand for natural flavor enhancers. The cosmetic industry also explores its derivatives for skin-barrier repair formulations, capitalizing on the current focus on dermocosmetics and clean beauty trends.

The physicochemical properties of 7-oxodecanoic acid (CAS 35383-65-4) include a molecular weight of 186.25 g/mol and moderate water solubility, which facilitates its use in aqueous-phase reactions. Analytical techniques like GC-MS and HPLC are commonly employed for its quantification, addressing the frequent search query "how to analyze 7-oxo fatty acids" in scientific forums. Its stability under physiological pH conditions makes it suitable for in vitro studies examining lipid peroxidation mechanisms.

Emerging applications of 7-oxodecanoic acid derivatives include their use as bio-based plasticizers, responding to the global push for sustainable materials. The compound's ability to modify polymer flexibility without toxicity aligns with green chemistry principles—a hot topic in material science. Patent literature reveals innovative uses in controlled-release formulations, leveraging its gradual degradation profile for drug delivery systems.

Quality control protocols for CAS 35383-65-4 emphasize purity assessment through NMR spectroscopy and titration methods, addressing industry concerns about batch-to-batch consistency. The compound's shelf life and storage conditions (typically 2–8°C under inert atmosphere) are frequently searched parameters, reflecting practical handling considerations for laboratory technicians and industrial users alike.

In metabolic engineering, 7-oxodecanoic acid serves as a model substrate for studying β-oxidation pathways—a subject of intense research due to its implications in metabolic disorders. Recent publications explore its potential as a biomarker for certain physiological states, connecting with the booming precision medicine sector. The compound's interactions with peroxisomal enzymes make it valuable for probing cellular detoxification mechanisms.

From a commercial standpoint, suppliers often highlight 7-oxodecanoic acid's compliance with REACH regulations and GMP standards, addressing the increasing demand for traceable chemicals in regulated industries. The compound's pricing trends and global availability are monitored by procurement specialists, especially in regions with strong biotech infrastructure like North America and Europe.

Future research directions for 7-oxodecanoic acid (CAS 35383-65-4) may explore its structure-activity relationships in greater depth, particularly regarding receptor binding affinities. The rise of computational chemistry tools enables virtual screening of its derivatives, potentially uncovering novel therapeutic applications. As analytical techniques advance, more sensitive detection methods for this compound in complex matrices will likely emerge, benefiting fields from food science to environmental monitoring.